Methyl 4-[(cyclohexylmethyl)amino]-3-nitrobenzoate

• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• IUPAC Name: methyl 4-(cyclohexylmethylamino)-3-nitrobenzoate
• InChI: InChI=1S/C15H20N2O4/c1-21-15(18)12-7-8-13(14(9-12)17(19)20)16-10-11-5-3-2-4-6-11/h7-9,11,16H,2-6,10H2,1H3
• InChI Key: UWDLSNDHNPKFDP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NCC2CCCCC2)[N+](=O)[O-]

Description

Methyl 4-[(cyclohexylmethyl)amino]-3-nitrobenzoate is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 25.0 g of 4-fluoro-3-nitro-benzoic acid methyl ester in 100 ml of abs. DMF was added 26.0 g of potassium carbonate, followed by 14.2 g of (cycloheylmethyl)amine. After 16 h at rt, the mixture was poured into water, and extracted with ethyl acetate three times. The combined organic phases were washed with water, dried over sodium sulphate and concentrated to yield 36.7 g (100%) of 4-(Cyclohexylmethyl-amino)-3-nitro-benzoic acid methyl ester as an orange solid.